Cas no 121602-93-5 (3,4,5-Trifluorobenzoic acid)

• Product Name: 3,4,5-Trifluorobenzoic acid
• CAS No: 121602-93-5
• MF: C₇H₃F₃O₂
• MW: 176.092732667923
• MDL: MFCD00074962
• CID: 63565
• PubChem ID: 87577381
• Update Time: 2025-04-18

3,4,5-Trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluorobenzoic acid
• BUTTPARK 30\01-46
• RARECHEM AL BO 0682
• 3-flurobenzenenitrile
• 3,4,5-Trifluorobenzoic
• Benzoic acid, 3,4,5-trifluoro-
• 3,4,5-Trifluorobenzoicacid98%
• 3,4,5-Trifluorobenzoic acid 98%
• 255875-61-7
• EN300-68819
• SY022899
• AS-14504
• VJMYKESYFHYUEQ-UHFFFAOYSA-N
• InChI=1/C7H3F3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12
• 3,4,5-trifluoro-benzoic acid
• CS-W001340
• FT-0602378
• DTXSID50357399
• 3,4,5-Trifluorobenzoicacid
• AKOS005614418
• 121602-93-5
• 3,4,5-Trifluorobenzoic acid, 98%
• J-511109
• Z1080514246
• AC-4010
• MFCD00074962
• AM61303
• 3,4,5-trifluoro benzoic acid
• T1640
• SCHEMBL221480
• BBL011907
• DB-025340
• STK802603

• MDL： MFCD00074962
• Inchi： 1S/C7H3F3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： VJMYKESYFHYUEQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(=O)O)C=1)F)F
• BRN： 7476737

Computed Properties

• Exact Mass: 176.00900
• Monoisotopic Mass: 176.008514
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White or gray solid
• Density: 1,12g/cm
• Melting Point: 97.0 to 99.0 deg-C
• Boiling Point: 116-118C/100Torr
• Flash Point: 105.9 °C
• Refractive Index: 1,471-1,473
• PSA: 37.30000
• LogP: 1.80210
• Solubility: Insoluble in water

3,4,5-Trifluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
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